Einecs 299-596-5
Overview
Description
Einecs 299-596-5 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound’s specific chemical name, molecular formula, and other details are cataloged in this inventory.
Chemical Reactions Analysis
Einecs 299-596-5 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions are typically derivatives of the original compound, which may have different chemical and physical properties .
Scientific Research Applications
Einecs 299-596-5 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and synthesis processes. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, the compound could be investigated for its potential therapeutic effects. Industrial applications may include its use in manufacturing processes and product formulations .
Mechanism of Action
The mechanism of action of Einecs 299-596-5 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological effects. The exact molecular targets and pathways involved depend on the compound’s structure and the context in which it is used .
Comparison with Similar Compounds
Einecs 299-596-5 can be compared with other similar compounds listed in the EINECS inventory. These comparisons highlight its unique properties and potential advantages over other substances. Similar compounds may include those with comparable molecular structures or chemical properties .
Properties
CAS No. |
93893-08-4 |
|---|---|
Molecular Formula |
C14H25NO6S |
Molecular Weight |
335.42 g/mol |
IUPAC Name |
2-[bis(2-hydroxyethyl)amino]ethanol;2,4-dimethylbenzenesulfonic acid |
InChI |
InChI=1S/C8H10O3S.C6H15NO3/c1-6-3-4-8(7(2)5-6)12(9,10)11;8-4-1-7(2-5-9)3-6-10/h3-5H,1-2H3,(H,9,10,11);8-10H,1-6H2 |
InChI Key |
UDNYQJFNANBJHY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)O)C.C(CO)N(CCO)CCO |
Origin of Product |
United States |
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